3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-N-((2-(dimethylamino)pyridin-3-yl)methyl)propanamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]-3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]propanamide
• InChI: InChI=1S/C22H27N5O/c1-16-14-17(2)27(25-16)20-10-7-18(8-11-20)9-12-21(28)24-15-19-6-5-13-23-22(19)26(3)4/h5-8,10-11,13-14H,9,12,15H2,1-4H3,(H,24,28)
• InChI Key: MUCHOPDNLKILLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)CCC(=O)NCC3=C(N=CC=C3)N(C)C)C
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-N-((2-(dimethylamino)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C22H27N5O and its molecular weight is 377.492. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

Heterocyclic compounds play a crucial role in medicinal chemistry, and their synthesis has been a focal point of research. For instance, Fadda et al. (2012) explored the utility of enaminonitriles in heterocyclic synthesis, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives, which are pivotal in developing pharmaceuticals and agrochemicals (Fadda, Etman, El-Seidy, & Elattar, 2012).

Antimicrobial and Antitumor Activities

The antimicrobial and antitumor activities of heterocyclic compounds are of significant interest. El‐Borai et al. (2013) reported on the synthesis of pyrazolopyridines and their potential in antimicrobial and antitumor activities. Such research underscores the potential therapeutic applications of heterocyclic compounds in treating various diseases (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Synthetic Methodologies

Innovations in synthetic methodologies enable the creation of diverse heterocyclic frameworks with potential applications in drug discovery. For example, Roman (2013) discussed the generation of a structurally diverse library through alkylation and ring closure reactions, showcasing the versatility of heterocyclic chemistry in synthesizing compounds with various biological activities (Roman, 2013).

Structural and Activity Relationship Studies

Understanding the relationship between chemical structure and biological activity is essential for drug development. The synthesis and evaluation of novel pyrazole derivatives, as discussed by Al-Ghamdi (2019), highlight the importance of structural modifications in enhancing antimicrobial activities (Al-Ghamdi, 2019).